2-(2-ethoxyphenyl)isonicotinonitrile

• IUPAC Name: 2-(2-ethoxyphenyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C14H12N2O/c1-2-17-14-6-4-3-5-12(14)13-9-11(10-15)7-8-16-13/h3-9H,2H2,1H3
• InChI Key: XIPQSSZPCMURMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC=CC(=C2)C#N
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol

Description

2-(2-ethoxyphenyl)isonicotinonitrile is a substituted isonicotinonitrile derivative characterized by a 2-ethoxyphenyl group attached to the isonicotinonitrile scaffold. The compound’s structure comprises a pyridine ring with a nitrile (-CN) substituent at the 4-position and a 2-ethoxyphenyl moiety at the 2-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-((3-Cyanophenyl)amino)isonicotinonitrile (CAS 137225-12-8)

• Molecular Formula: Not explicitly provided (inferred as C₁₂H₈N₄ based on substituents).
• Molar Mass : ~208.22 g/mol (calculated).
• Substituent: A 3-cyanophenylamino group (-NH-C₆H₄-CN) at the 2-position of the pyridine ring.
• Key Features: The electron-withdrawing cyano (-CN) group on the phenyl ring may reduce electron density at the pyridine core, influencing reactivity in nucleophilic or electrophilic reactions.

2-(1,3-Thiazol-2-ylamino)isonicotinonitrile

• Molecular Formula : C₉H₆N₄S.
• Molar Mass : 202.24 g/mol.
• Substituent: A 1,3-thiazol-2-ylamino group (-NH-thiazole) at the 2-position.
• Key Features :
  • The thiazole ring introduces sulfur heteroatoms, which may enhance solubility in polar solvents or facilitate coordination with metal ions.
  • The aromatic thiazole moiety could participate in π-π stacking interactions, advantageous in drug design for target binding.
  • Smaller molar mass (202.24 g/mol) compared to ethoxyphenyl analogs suggests reduced steric hindrance.

2-[Ethyl(phenyl)amino]isonicotinonitrile

• Molecular Formula : C₁₄H₁₃N₃.
• Molar Mass : 223.27 g/mol.
• Substituent: An ethyl(phenyl)amino group (-N(CH₂CH₃)(C₆H₅)) at the 2-position.
• The tertiary amine may act as a weak base, influencing pH-dependent solubility. Higher molar mass (223.27 g/mol) compared to other analogs suggests increased lipophilicity.
• Applications : Likely explored in medicinal chemistry for CNS-targeting drugs due to lipophilicity and tertiary amine functionality .

Comparative Data Table

Compound	Molecular Formula	Molar Mass (g/mol)	Substituent Type	Key Structural Features
2-(2-ethoxyphenyl)isonicotinonitrile	C₁₃H₁₁N₂O	211.24 (calculated)	2-ethoxyphenyl (-OCH₂CH₃)	Electron-donating ethoxy group
2-((3-Cyanophenyl)amino)isonicotinonitrile	C₁₂H₈N₄ (inferred)	~208.22	3-cyanophenylamino (-NH-C₆H₄-CN)	Electron-withdrawing cyano group; amino linker
2-(1,3-thiazol-2-ylamino)isonicotinonitrile	C₉H₆N₄S	202.24	Thiazolylamino (-NH-thiazole)	Sulfur heteroatom; π-π stacking capability
2-[ethyl(phenyl)amino]isonicotinonitrile	C₁₄H₁₃N₃	223.27	Ethyl(phenyl)amino (-N(CH₂CH₃)(C₆H₅))	Steric bulk; tertiary amine

Research Findings and Implications

Electronic Effects: The ethoxy group in 2-(2-ethoxyphenyl)isonicotinonitrile donates electrons via resonance, contrasting with the electron-withdrawing cyano group in 2-((3-cyanophenyl)amino)isonicotinonitrile. This difference may render the former more reactive in electrophilic substitutions but less stable under oxidative conditions . The thiazole-containing analog’s sulfur atom could enhance solubility in aqueous media compared to the ethoxyphenyl derivative, which is likely more lipophilic .

Steric and Binding Considerations: The bulky ethyl(phenyl)amino group in 2-[ethyl(phenyl)amino]isonicotinonitrile may hinder interactions with flat binding pockets (e.g., enzyme active sites) but improve pharmacokinetic properties like plasma protein binding . The ethoxyphenyl substituent’s moderate size balances steric effects and binding flexibility, making it versatile for medicinal chemistry optimization.

Synthetic Utility: Amino-linked analogs (e.g., 2-((3-cyanophenyl)amino)isonicotinonitrile) are preferred for modular synthesis due to the amino group’s compatibility with coupling reactions .